Cas no 71617-17-9 (1,1-Bis(allyloxy)octane)
1,1-Bis(allyloxy)octane structure
Product Name:1,1-Bis(allyloxy)octane
CAS No:71617-17-9
MF:C14H26O2
MW:226.355044841766
CID:580704
PubChem ID:3018191
Update Time:2025-04-19
1,1-Bis(allyloxy)octane Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Bis(allyloxy)octane
- 1,1-bis(prop-2-enoxy)octane
- EINECS 275-709-3
- Octanal diallyl acetal
- DTXSID10992184
- 1,1-Bis[(prop-2-en-1-yl)oxy]octane
- NS00061253
- 71617-17-9
- Q63393532
-
- Inchi: 1S/C14H26O2/c1-4-7-8-9-10-11-14(15-12-5-2)16-13-6-3/h5-6,14H,2-4,7-13H2,1H3
- InChI Key: GPLKLPLXSJSSJE-UHFFFAOYSA-N
- SMILES: O(CC=C)C(CCCCCCC)OCC=C
Computed Properties
- Exact Mass: 226.19338
- Monoisotopic Mass: 226.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Refractive Index: 1.443
- PSA: 18.46
1,1-Bis(allyloxy)octane Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
71617-17-9 (1,1-Bis(allyloxy)octane) Related Products
- 4203-49-0(2-Allyloxytetrahydropyran)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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